![molecular formula C14H28N2O4 B6359007 N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine CAS No. 177587-81-4](/img/structure/B6359007.png)
N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine
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Overview
Description
N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine, also known as tert-butyl N-methyl-N-[2-(methylamino)ethyl]carbamate, is a useful research chemical . Its molecular weight is 188.27 and its molecular formula is C9H20N2O2 .
Molecular Structure Analysis
The molecular structure of N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine consists of a central ethane backbone with two amine groups (NH2) attached to each carbon atom . Each of these amine groups is further modified with a methyl group (CH3) and a tert-butyl carbamate (BOC) group .Chemical Reactions Analysis
While specific chemical reactions involving N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine are not available, compounds of this nature are often involved in reactions that exploit their amine functional groups. These reactions can include condensation with ketones or aldehydes, and chelation with metal ions .Physical And Chemical Properties Analysis
N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine has a molecular weight of 188.27 and a molecular formula of C9H20N2O2 . It is a compound with a relatively low complexity, and it has a topological polar surface area of 41.6 Å .Scientific Research Applications
Active Esterification Agent
This compound can be used as an active esterification agent . Esterification is a common reaction in organic synthesis, and active esterification agents like this compound can facilitate the process, making it more efficient.
Amine Protecting Agent
It can also serve as an amine protecting agent . Protecting groups are vital in organic synthesis to prevent unwanted reactions from occurring in certain functional groups while another part of the molecule is being modified.
Catalyst in Organic Synthesis Reactions
This compound can be used as a catalyst in organic synthesis reactions . Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier of the reaction, making it proceed faster.
Electroplating Chemistry
In the field of electroplating, this compound can be used . Electroplating is a process that uses an electric current to reduce dissolved metal cations so that they form a thin coherent metal coating on an electrode.
Catalyst Carrier
It can also be used as a catalyst carrier . Catalyst carriers are materials, usually porous, that support the active phase of a catalyst, i.e., the material that directly participates in the chemical reaction.
Steric Hindrance Studies
The compound can be used in steric hindrance studies . Steric hindrance occurs when the size of groups within a molecule prevents chemical reactions that are observed in related smaller molecules.
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-methyl-N-[2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28N2O4/c1-13(2,3)19-11(17)15(7)9-10-16(8)12(18)20-14(4,5)6/h9-10H2,1-8H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAEDOSUNWXSRKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CCN(C)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1,N2-Di-boc-N1,N2-dimethyl-1,2-ethanediamine |
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